5-methyl-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H21N3O4/c1-12-16(11-20-26-12)18(23)21-13-5-6-17-15(10-13)19(24)22-8-3-2-4-14(22)7-9-25-17/h5-6,10-11,14H,2-4,7-9H2,1H3,(H,21,23)
• InChI Key: BAEWYWGIDJMYEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NC2=CC3=C(C=C2)OCCC4CCCCN4C3=O
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

5-methyl-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H21N3O4 and its molecular weight is 355.394. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)isoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)isoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Researchers have developed novel synthetic pathways to create various heterocyclic compounds, which are crucial in medicinal chemistry for their potential therapeutic applications. For example, studies on the synthesis of new benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific key intermediates have shown significant anti-inflammatory and analgesic activities. These compounds were synthesized through reactions involving specific starting materials and underwent extensive characterization to confirm their structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity of Novel Compounds

Another area of interest is the development of compounds with promising antibacterial properties. For instance, novel analogs of specific carboxamides were designed, synthesized, and evaluated for their antibacterial activity against various strains, showing promising results without cytotoxic effects on mammalian cells (Palkar et al., 2017). This research underscores the importance of designing and synthesizing novel compounds for potential therapeutic applications.

Exploring Anti-inflammatory and Analgesic Potentials

Further research into the synthesis of novel compounds and their pharmacological evaluations has led to discoveries of substances with high COX-2 selectivity, showcasing significant analgesic and anti-inflammatory activities. Such studies are crucial for developing new therapeutics that can effectively manage pain and inflammation with minimal side effects (Hassan, Hafez, & Osman, 2014).